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Compound of Interest

Compound Name: (6-Chloropyridazin-3-yl)methanol

Cat. No.: B151885 Get Quote

Essential Safety and Handling Guide for (6-
Chloropyridazin-3-yl)methanol
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling (6-Chloropyridazin-3-yl)methanol. The procedures

outlined below are based on best practices for handling similar chlorinated heterocyclic

compounds and are designed to ensure the safety of all laboratory personnel.[1]

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for (6-Chloropyridazin-3-yl)methanol is not readily

available, the hazards can be inferred from structurally similar compounds such as 6-

Chloropyridazin-3-amine and other chlorinated pyridines. These compounds are generally

classified as harmful if swallowed, and can cause skin and serious eye irritation.[2][3]

Therefore, a cautious approach is necessary, and the following personal protective equipment

(PPE) is mandatory.

Recommended Personal Protective Equipment (PPE)
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PPE Category Item Specifications

Eye and Face Protection Safety Goggles

Must be worn at all times. They

should be chemical splash

goggles that meet ANSI Z87.1

standards.

Face Shield
Recommended when there is

a significant risk of splashing.

Hand Protection Chemical-Resistant Gloves

Double gloving with nitrile

gloves is required.[1] Gloves

should be inspected before

use and changed immediately

if contaminated.

Body Protection Laboratory Coat

A dedicated lab coat, fully

buttoned, is the minimum

requirement.[1]

Chemical-Resistant Apron or

Suit

Recommended for procedures

with a higher risk of exposure

or when handling larger

quantities.[4]

Respiratory Protection Fume Hood

All handling of the compound

must be conducted in a

certified chemical fume hood to

minimize inhalation exposure.

[1]

Respirator

A NIOSH-approved respirator

with an appropriate cartridge

should be used if engineering

controls are insufficient or

during emergency situations.

[3][4][5]

Foot Protection Closed-Toe Shoes Mandatory in the laboratory.[1]
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Handling Procedures
Adherence to these handling procedures is vital for ensuring the safety of all laboratory

personnel.

Preparation:

Ensure the chemical fume hood is functioning correctly.

Cover the work surface with absorbent, disposable bench paper.[1]

Assemble all necessary equipment and reagents before starting.

Handling the Compound:

Weighing: When weighing the solid, do so within the fume hood. Use a dedicated spatula

and weighing vessel.[1]

Preparing Solutions: Slowly add the solid to the solvent to avoid splashing. Keep the

container covered as much as possible.[1]

General Handling: Avoid the formation of dust and aerosols.[2][6] Use non-sparking tools.[6]

Disposal Plan
Proper disposal of (6-Chloropyridazin-3-yl)methanol and associated waste is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

Solid Waste: Collect any solid waste, including contaminated gloves, bench paper, and

weighing boats, in a designated, labeled hazardous waste container.

Liquid Waste: Unused solutions and reaction mixtures should be collected in a separate,

labeled hazardous waste container for halogenated organic compounds. Do not mix with

other waste streams.[7]
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Empty Containers: Rinse empty containers thoroughly with a suitable solvent (e.g.,

methanol, DMSO) three times. Collect the rinsate as hazardous liquid waste.

Disposal Procedure:

All waste must be disposed of through your institution's environmental health and safety

(EHS) office.

Ensure all waste containers are properly sealed, labeled with the full chemical name, and

stored in a designated secondary containment area while awaiting pickup.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

[8]

Emergency Procedures
Spill Response:

Evacuate: Evacuate the immediate area of the spill.

Alert: Notify your supervisor and the institutional EHS office immediately.

Containment: If it is safe to do so, use a spill kit with absorbent materials to contain the spill.

Avoid generating dust.

Cleanup: Cleanup should only be performed by trained personnel wearing appropriate PPE.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3][5]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing and shoes. Seek immediate medical attention.[5]

[9]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[3][5]
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Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[3][5]

Workflow for Handling (6-Chloropyridazin-3-
yl)methanol
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Cover work surface with absorbent paper

Assemble all necessary equipment and reagents

Weigh solid compound

Prepare solution by slowly adding solid to solvent

Perform experimental procedure

Decontaminate equipment and work area

Segregate solid and liquid waste into labeled containers

Dispose of waste through EHS

end
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Click to download full resolution via product page

Caption: Workflow for handling (6-Chloropyridazin-3-yl)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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